Cas no 926269-71-8 (4-methyl-5-(morpholin-4-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-methyl-5-(morpholin-4-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 926269-71-8
• MF: C₇H₁₂N₄OS
• MW: 200.261379241943
• CID: 4665668
• Update Time: 2025-05-21

4-methyl-5-(morpholin-4-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-methyl-5-(4-morpholinyl)-
• 4-methyl-5-(morpholin-4-yl)-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C7H12N4OS/c1-10-6(8-9-7(10)13)11-2-4-12-5-3-11/h2-5H2,1H3,(H,9,13)
• InChI Key： YXGMOJMATVVZCN-UHFFFAOYSA-N
• SMILES： N1=C(N2CCOCC2)N(C)C(=S)N1

Additional information on 4-methyl-5-(morpholin-4-yl)-4H-1,2,4-triazole-3-thiol

Compound CAS No. 926269-71-8: 4-Methyl-5-(Morpholin-4-yl)-4H-1,2,4-Triazole-3-thiol

The compound with CAS No. 926269-71-8, known as 4-methyl-5-(morpholin-4-yl)-4H-1,2,4-triazole-3-thiol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a triazole ring system with a morpholine substituent and a thiol group. The 1,2,4-triazole core is a heterocyclic aromatic structure that plays a crucial role in determining the compound's chemical properties and reactivity.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of advanced materials and pharmaceuticals. The morpholin-4-yl group attached to the triazole ring introduces additional functionality, enhancing the molecule's versatility. Morpholine derivatives are known for their stability and ability to form hydrogen bonds, making them valuable in drug design and material synthesis.

The presence of the thiol (-SH) group in this compound adds another layer of complexity to its chemical behavior. Thiols are known for their ability to participate in thiol-based chemistry, including the formation of disulfide bonds and their role in redox reactions. This makes 4-methyl-5-(morpholin-4-yl)-4H-1,2,4-triazole-3-thiol a promising candidate for applications in antioxidant therapy and as a building block for bioactive molecules.

From a synthetic perspective, this compound can be prepared through a variety of methods, including nucleophilic substitution and cyclization reactions. Researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yields. The methyl group substitution at position 4 of the triazole ring not only influences the molecule's electronic properties but also plays a role in modulating its solubility and bioavailability.

In terms of applications, 4-methyl-5-(morpholin-4-yl)-4H-1,2,4-triazole-3-thiol has shown potential in the development of novel materials with tailored properties. For instance, its ability to form stable coordination complexes with metal ions makes it a candidate for use in catalysis and sensor technology. Additionally, its unique electronic structure suggests applications in optoelectronics and energy storage devices.

Recent advancements in computational chemistry have allowed researchers to gain deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the triazole ring contributes significantly to the molecule's conjugation and aromaticity, while the morpholine substituent enhances its ability to engage in non-covalent interactions.

The combination of these features makes CAS No. 926269-71-8 a versatile compound with wide-ranging applications across multiple disciplines. Its potential as a building block for more complex molecules and materials positions it as an important area of focus for future research.